Cas no 917344-75-3 (tert-Butyl (1-(2-hydroxypropyl)piperidin-4-yl)carbamate)

• Product Name: tert-Butyl (1-(2-hydroxypropyl)piperidin-4-yl)carbamate
• CAS No: 917344-75-3
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 1035797
• PubChem ID: 56973353
• Update Time: 2025-10-28

tert-Butyl (1-(2-hydroxypropyl)piperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(2-hydroxypropyl)piperidin-4-yl)carbamate
• 2-Methyl-2-propanyl [1-(2-hydroxypropyl)-4-piperidinyl]carbamate
• tert-butyl 1-(2-hydroxypropyl)piperidin-4-ylcarbamate
• 917344-75-3
• CS-0119791
• tert-Butyl[1-(2-hydroxypropyl)piperidin-4-yl]carbamate
• [1-(2-hydroxy-propyl)-piperidin-4-yl]-carbamic acid tert-butyl ester
• TERT-BUTYL 1-(2-HYDROXYPROPYL)-PIPERIDIN-4-YLCARBAMATE
• RILCRPPNPSBVRQ-UHFFFAOYSA-N
• tert-butyl N-[1-(2-hydroxypropyl)piperidin-4-yl]carbamate
• FT-0686177
• tert-Butyl [1-(2-hydroxypropyl)piperidin-4-yl]carbamate
• AKOS016000421
• tert-Butyl(1-(2-hydroxypropyl)piperidin-4-yl)carbamate
• SCHEMBL2226210
• DB-352787

• MDL： MFCD21648271
• Inchi： 1S/C13H26N2O3/c1-10(16)9-15-7-5-11(6-8-15)14-12(17)18-13(2,3)4/h10-11,16H,5-9H2,1-4H3,(H,14,17)
• InChI Key： RILCRPPNPSBVRQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(CC(C)O)CC1)=O

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-Butyl (1-(2-hydroxypropyl)piperidin-4-yl)carbamate

Comprehensive Overview of tert-Butyl (1-(2-hydroxypropyl)piperidin-4-yl)carbamate (CAS No. 917344-75-3)

tert-Butyl (1-(2-hydroxypropyl)piperidin-4-yl)carbamate, with the CAS number 917344-75-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both a hydroxypropyl and a carbamate functional group in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals frequently search for terms like "piperidine-based compounds", "carbamate derivatives", and "pharmaceutical intermediates" to explore its applications.

The compound's unique structure, featuring a tert-butyl protecting group, enhances its stability and reactivity, making it a preferred choice in multi-step synthetic routes. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such intermediates, as they often reduce waste and improve efficiency. Users searching for "eco-friendly synthetic routes" or "high-yield piperidine derivatives" will find this compound particularly relevant. Additionally, its potential role in central nervous system (CNS) drug development has sparked interest, aligning with the growing demand for neuropharmacology research tools.

From a technical perspective, tert-Butyl (1-(2-hydroxypropyl)piperidin-4-yl)carbamate exhibits favorable physicochemical properties, including moderate solubility in organic solvents and a defined melting point, which are critical for purification and characterization. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify its purity and structure. Queries like "analytical methods for carbamates" or "NMR data of piperidine derivatives" often lead to discussions about this compound. Its compatibility with solid-phase synthesis and catalyzed reactions also makes it a staple in modern medicinal chemistry laboratories.

The compound's applications extend beyond pharmaceuticals. It is increasingly explored in material science for designing functional polymers and coatings. Searches related to "piperidine in polymer chemistry" or "carbamate-based materials" reflect this interdisciplinary relevance. Furthermore, its role in peptide modification and bioconjugation techniques has been noted, catering to the rising interest in biopharmaceuticals and targeted drug delivery systems. This versatility ensures its prominence in both academic and industrial settings.

In conclusion, tert-Butyl (1-(2-hydroxypropyl)piperidin-4-yl)carbamate (CAS No. 917344-75-3) stands as a pivotal compound in contemporary chemical research. Its structural features, synthetic utility, and broad applicability align with current scientific priorities, including sustainability, drug innovation, and advanced material design. For researchers seeking reliable intermediates or exploring new chemical spaces, this compound offers a robust foundation. Keywords such as "piperidine carbamate synthesis", "hydroxypropyl derivatives", and "CAS 917344-75-3 applications" continue to drive its visibility in scientific literature and databases.